Cas no 32393-32-1 (DL-alpha-Methylbenzyl isothiocyanate)

DL-alpha-Methylbenzyl isothiocyanate structure
32393-32-1 structure
Product Name:DL-alpha-Methylbenzyl isothiocyanate
CAS No:32393-32-1
MF:C9H9NS
MW:163.239460706711
CID:311034
PubChem ID:20559
Update Time:2025-04-19

DL-alpha-Methylbenzyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • DL-alpha-Methylbenzyl isothiocyanate
    • 1-PHENYLETHYL ISOTHIOCYANATE
    • DL-A-METHYLBENZYL ISOTHIOCYANATE
    • DL-METHYLBENZYLISOTHIOCYANATE
    • Benzene, (1-isothiocyanatoethyl)-, (A+/-)-
    • AKOS000101073
    • (r)-(-)-1-phenylethyl isothiocyanate
    • VS-03392
    • FT-0608258
    • DL-.alpha.-Methylbenzyl isothiocyanate
    • D-.alpha.-Methylbenzyl isothiocyanate
    • (1-Isothiocyanatoethyl)benzene
    • 1-isothiocyanatoethylbenzene
    • A821255
    • Isothiocyanic acid, (.alpha.-methylbenzyl) ester
    • (1-Isothiocyanatoethyl)benzene #
    • L-alpha-Methylbenzyl isothiocyanate
    • 1-PHENYLETHYLISOTHIOCYANATE
    • FT-0608257
    • FT-0694119
    • alpha-methyl benzyl isothiocyanate
    • 4478-92-6
    • (?)-1-Phenylethyl isothiocyanate
    • alpha-Methylbenzyl isothiocyanate
    • AKOS017269392
    • PD138984
    • 32393-32-1
    • Benzene,[(1R)-1-isothiocyanatoethyl]-
    • EN300-43612
    • SCHEMBL156959
    • ZAA27744
    • NSC221236
    • L-.alpha.-Methylbenzyl isothiocyanate
    • MFCD00022061
    • NSC-221236
    • Benzene, (1-isothiocyanatoethyl)-
    • HY-131718
    • NSC 221236
    • WLN: SCNY1&R
    • Benzene,(1-isothiocyanatoethyl)-
    • BDBM50073653
    • dl-alpha-methylbenzylisothiocyanate
    • .alpha.-Methylbenzyl isothiocyanate
    • CS-0139291
    • ISOTHIOCYANIC ACID, (alpha-METHYLBENZYL) ESTER
    • CHEMBL2251720
    • FT-0720875
    • Z57358351
    • Dimethylmethylsuccinate
    • ( inverted exclamation markA)-1-Phenylethyl isothiocyanate
    • DTXSID90947112
    • STK397869
    • Benzene, (1-isothiocyanatoethyl)-, (+/-)-
    • G86037
    • BBL012571
    • DB-070591
    • Inchi: 1S/C9H9NS/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3
    • InChI Key: QQCJPTVZIZVKEZ-UHFFFAOYSA-N
    • SMILES: S=C=NC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.04600
  • Monoisotopic Mass: 163.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.4

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1,06 g/cm3
  • Boiling Point: 132-133 °C (20 mmHg)
  • Flash Point: 103 °C
  • Refractive Index: 1.5810
  • PSA: 44.45000
  • LogP: 2.85040
  • Solubility: Not determined

DL-alpha-Methylbenzyl isothiocyanate Security Information

  • Hazardous Material transportation number:2810
  • Hazard Category Code: 34-20/21/22
  • Safety Instruction: S45-S36/37/39-S26
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • Safety Term:R45;R36/37/39;R26

DL-alpha-Methylbenzyl isothiocyanate Pricemore >>

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